2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-propylacetamide

• IUPAC Name: 2-(5-methoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)-N-propylacetamide
• InChI: InChI=1S/C14H18N4O4/c1-4-6-15-10(19)8-18-13(20)11-9(22-3)5-7-16-12(11)17(2)14(18)21/h5,7H,4,6,8H2,1-3H3,(H,15,19)
• InChI Key: JHJKCJOMWYLSMC-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CN1C(=O)C2=C(C=CN=C2N(C1=O)C)OC
• Molecular Formula: C14H18N4O4
• Molecular Weight: 306.32 g/mol

Description

2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-propylacetamide is a useful research compound. Its molecular formula is C14H18N4O4 and its molecular weight is 306.322. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Novel synthetic pathways have been developed to create pyrimidine derivatives with significant biological activities. For example, compounds have been synthesized from visnaginone and khellinone, demonstrating anti-inflammatory and analgesic properties, and showing promise as COX-1/COX-2 inhibitors with potential applications in pain management and inflammation treatment (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Properties

Pyrimidinone and oxazinone derivatives, synthesized using 2-chloro-6-ethoxy-4-acetylpyridine as a starting material, have shown good antibacterial and antifungal activities comparable to standard drugs like streptomycin and fusidic acid. This indicates their potential application in developing new antimicrobial agents (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Anticancer Activities

Derivatives of pyrimidines have been evaluated for their in vitro cytotoxic activities against various cancer cell lines, showing significant potential as anticancer agents. Certain compounds have demonstrated appreciable cancer cell growth inhibition, highlighting their relevance in cancer research and therapy development (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).

Chemical Reactivity and Construction of Heterocyclic Compounds

Research into the chemical reactivity of pyrimidine derivatives has facilitated the construction of various heterocyclic compounds with potential pharmacological applications. These studies have paved the way for developing novel therapeutic agents by exploring the reactivity of compounds like β-chloroenaldehyde derivatives towards primary and heterocyclic amines (Farouk, Ibrahim, & El-Gohary, 2021).